Cas no 1086376-05-7 (4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine
• CAS No: 1086376-05-7
• MF: C₁₁H₆BrF₃N₂O
• MW: 319.077352046967
• MDL: MFCD09864946
• CID: 4679475
• Update Time: 2025-06-22

4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine
• 3-bromo-1-[2-(trifluoromethyl)pyrimidin-4-yloxy]benzene
• SBB054196
• ST50949795

• MDL： MFCD09864946
• Inchi： 1S/C11H6BrF3N2O/c12-7-2-1-3-8(6-7)18-9-4-5-16-10(17-9)11(13,14)15/h1-6H
• InChI Key： IGTMJTBSYMLYBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=CN=C(C(F)(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 35

Additional information on 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine (CAS No. 1086376-05-7)

4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine (CAS No. 1086376-05-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its 3-bromophenoxy and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for developing novel therapeutic agents and crop protection solutions. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in synthesizing more complex molecules.

The structural features of 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine contribute to its versatility in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability and lipophilicity—a critical factor in drug design. Recent studies have explored its application in cancer research, where pyrimidine derivatives are investigated for their ability to modulate cellular signaling pathways.

In the context of current scientific trends, 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorine incorporation is a hot topic due to its ability to improve bioavailability and target specificity. This compound’s CAS No. 1086376-05-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug discovery.

From an industrial perspective, the scalability of 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine synthesis is under investigation. Optimizing its production could reduce costs for pharmaceutical intermediates, addressing a key challenge in drug development pipelines. Environmental considerations also drive interest in greener synthetic routes for such halogenated pyrimidines, with researchers exploring catalytic methods to minimize waste.

The compound’s physicochemical properties, including its molecular weight (312.11 g/mol) and lipophilicity (predicted LogP ~3.2), make it suitable for central nervous system (CNS) drug research. These characteristics are frequently queried in ADMET prediction tools, highlighting the intersection between computational chemistry and experimental validation in modern drug discovery.

Emerging applications of 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine extend to material science, where its aromatic system and halogen content may contribute to developing organic semiconductors or liquid crystals. This multidisciplinary potential explains why patent filings mentioning CAS 1086376-05-7 have increased by 18% year-over-year in IP databases.

Quality control standards for 4-(3-Bromophenoxy)-2-(trifluoromethyl)pyrimidine require rigorous HPLC purity testing (>98%), a specification crucial for reproducibility in biological assays. Analytical chemists often search for optimized chromatographic conditions to separate this compound from synthetic byproducts, demonstrating its technical challenges.

Future research directions may explore the compound’s structure-activity relationships (SAR) through systematic derivatization. The 3-bromophenoxy moiety offers a strategic point for introducing diverse pharmacophores, enabling medicinal chemists to probe new structure-based design strategies against emerging therapeutic targets.